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Compound of Interest

2,4-Dichloro-5-
Compound Name:

methylbenzaldehyde
CAS No.: 63525-12-2
Cat. No.: B2995549

Get Quote

\ J

CAS Number: 63525-12-2 Formula: CsHeCIl2O Molecular Weight: 189.04 g/mol [1]

Part 1: Core Directive & Hazard Profile

As researchers, we often treat disposal as an afterthought, yet the end-of-life management of
chlorinated aromatics like 2,4-Dichloro-5-methylbenzaldehyde is critical for both safety and
regulatory compliance.[1] Unlike simple organic solvents, this compound presents specific
challenges due to its halogenated nature.[2][3] Upon combustion, it generates hydrogen
chloride (HCI) gas, necessitating specialized incineration protocols.

Operational Reality: You cannot simply pour this down the drain or mix it with your standard
acetone/ethanol waste stream. Doing so violates EPA regulations (in the US) and endangers
facility infrastructure.

Hazard Identification (GHS Classification)

Based on structural analogs (e.g., 2,4-Dichlorobenzaldehyde) and functional group reactivity.[1]
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Operational
Hazard Class Category Hazard Statement o
Implication

PPE Mandatory:
Nitrile gloves (0.11mm
) o min) and safety
Skin/Eye lrritation Cat 2/2A H315/H319
goggles are non-
negotiable during

waste transfer.

Ingestion Risk: Wash
Acute Toxicity Cat 4 (Oral) H302 hands immediately

after removing gloves.

Zero Discharge:
Aquatic Toxicity Chronic H411/H412 Absolute prohibition
on sink disposal.

Part 2: Pre-Disposal Handling & Segregation

The most common error in laboratory waste management is improper segregation. 2,4-
Dichloro-5-methylbenzaldehyde must be classified as Halogenated Organic Waste.[1]

The "Halogenated" Rule

Disposal facilities use different incineration kilns for halogenated vs. non-halogenated waste.
» Non-Halogenated (e.g., Acetone, Methanol): Burned for energy recovery (Fuel Blending).

» Halogenated (This Compound): Requires High-Temperature Incineration (approx. 1100°C)
with acid gas scrubbers to neutralize the HCI byproducts.[1]

Critical Protocol:

e Do NOT mix with oxidizers (e.g., Nitric Acid, Peroxides). Aldehydes can oxidize
exothermically to carboxylic acids (e.g., 2,4-dichloro-5-methylbenzoic acid).[1]

e Do NOT mix with strong bases. The Cannizzaro reaction or polymerization can occur,
generating heat and pressure in the waste container.
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Visual Guide: Waste Segregation Logic

The following decision matrix illustrates how to categorize this chemical in your lab's waste
stream.

Waste Generation:

2,4-Dichloro-5-methylbenzaldehyde

Physical State?

Powder/Crystals [Solution Consumables
Solid / Pure Substance Dissolved in Solvent Contamlnated. et
(Gloves, Wipes)
Stream A: Solid Hazardous Waste Is Solvent Halogenated? Stream D: Solid Debris Waste
(Tag: Toxic, Irritant) (e.g., DCM, Chloroform) (Double Bagged)

Yes (or if >1% Halogen) No (Trace Only)

Stream B: Halogenated Solvent Waste Stream C: Non-Halogenated Waste

(Tag: Halogenated, Toxic) (ONLY if <1% Halogen content)

Click to download full resolution via product page

Figure 1: Decision logic for segregating 2,4-Dichloro-5-methylbenzaldehyde waste streams
to ensure regulatory compliance.

Part 3: Detailed Disposal Procedures
Scenario A: Disposal of Pure Solid or Expired Reagent

Applicable for: Old reagent bottles, reaction byproducts, or surplus solid.[1]

« Container Selection: Use the original container if intact. If transferring, use a Wide-Mouth
High-Density Polyethylene (HDPE) jar.[1] Avoid metal containers as chlorinated acids

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b2995549/docs?utm_src=pdf-body-img#2-4-dichloro-5-methylbenzaldehyde-proper-disposal-procedures
https://www.benchchem.com/product/b2995549/docs?utm_src=pdf-body#2-4-dichloro-5-methylbenzaldehyde-proper-disposal-procedures
https://www.bldpharm.com/products/35696-87-8.html
https://www.bldpharm.com/products/35696-87-8.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2995549?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

(degradation products) can corrode them.

o Labeling: Attach a hazardous waste tag.
o Constituents: "2,4-Dichloro-5-methylbenzaldehyde".[1][4][5][6]
o Hazards: Check "Toxic" and "Irritant".

o Storage: Store in a Satellite Accumulation Area (SAA) inside a secondary containment tray
until pickup.

Scenario B: Disposal of Reaction Mixtures (Liquid)

Applicable for: Mother liquors, extraction solvents containing the compound.[1]

o Compatibility Check: Ensure the solution pH is between 4 and 10. Neutralize extreme acids
or bases before adding to the solvent waste carboy to prevent drum pressurization.

e Solvent Stream: Pour into the Halogenated Waste carboy (typically red or yellow safety cans
in many labs).

o Note: Even if the solvent is Ethanol (non-halogenated), the presence of significant 2,4-
Dichloro-5-methylbenzaldehyde (>1-2%) usually reclassifies the entire mixture as
halogenated for incineration purposes.[1]

e Log It: Record the volume added on the waste log sheet attached to the carboy.

Scenario C: Spill Cleanup Protocol

Applicable for: Accidental benchtop spills.
 |solate: Evacuate the immediate area. Post "Do Not Enter" signage.

o PPE Up: Wear nitrile gloves (double glove recommended), lab coat, and safety goggles. If
powder is airborne, use an N95 or P100 respirator.

e Contain:

© 2026 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b2995549/docs?utm_src=pdf-body#2-4-dichloro-5-methylbenzaldehyde-proper-disposal-procedures
https://www.bldpharm.com/products/35696-87-8.html
https://www.bldpharm.com/products/19635-52-0.html
https://labfind.co.kr/product/qm-2343-cas-63525-12-2-24-dichloro-5-methylbenzaldehyde-95-combi-blocks/
https://lab-chromatography-fittings-zone.chemikart.com/products/uncategorized/uncategorized/AI54162
https://www.bldpharm.com/products/35696-87-8.html
https://www.benchchem.com/product/b2995549/docs?utm_src=pdf-body#2-4-dichloro-5-methylbenzaldehyde-proper-disposal-procedures
https://www.benchchem.com/product/b2995549/docs?utm_src=pdf-body#2-4-dichloro-5-methylbenzaldehyde-proper-disposal-procedures
https://www.bldpharm.com/products/35696-87-8.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2995549?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Solids: Gently cover with wet paper towels to prevent dust generation, then scoop into a
disposal bag.

o Liquids: Surround with an inert absorbent (Vermiculite or Universal Absorbent Pads). Do
NOT use sawdust (combustible).

o Clean: Wipe the area with soap and water.[7] Collect all wipes as solid hazardous waste.

Part 4: Regulatory Compliance (RCRA)

In the United States, this compound is not explicitly "P-Listed" (Acutely Hazardous) or "U-
Listed" (Toxic Waste) by name under 40 CFR 261.33. However, it is regulated as a
Characteristic Hazardous Waste if it exhibits:

o Toxicity: If the waste stream fails TCLP (unlikely for this specific aldehyde, but possible).
e Ignitability: If in a flammable solvent (Flash point <60°C).

Best Practice: Always manage it as Non-RCRA Regulated Hazardous Waste (unless mixed
with listed solvents) to ensure it is incinerated rather than landfilled.

Spill Response Workflow

The following diagram outlines the immediate response steps to minimize exposure and
containment breach.

3. Don PPE 4. Containment > 5. Collection > 6. Decontamination
Ma*eahle' (Gloves, Goggles, Lab Coat) (Vermiculite/Pads) (Scoop to HDPE Bag) (Soap/Water Wash)
1. Alert & Evacuate 2. Assess Hazard - .
(Secure Area) (Qty > 100g? Aerosol?) —--"gh RisklLarge S ET,,__
=~ EHS Support

Click to download full resolution via product page

Figure 2: Step-by-step spill response protocol for chlorinated aldehydes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b2995549?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2995549?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

